Cas no 1058706-32-3 (3-(1H-Indol-3-yl)-4-[2-(4-methylpiperazin-1-yl)quinazolin-4-yl]pyrrole-2,5-dione;hydrochloride)

• Product Name: 3-(1H-Indol-3-yl)-4-[2-(4-methylpiperazin-1-yl)quinazolin-4-yl]pyrrole-2,5-dione;hydrochloride
• CAS No: 1058706-32-3
• MF: C₂₅H₂₃ClN₆O₂
• MW: 474.942123651505
• CID: 2189292
• Update Time: 2025-05-20

3-(1H-Indol-3-yl)-4-[2-(4-methylpiperazin-1-yl)quinazolin-4-yl]pyrrole-2,5-dione;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-3-yl)-4-[2-(4-methyl-piperazin-1-yl)-quinazolin-4-yl]-pyrrole-2,5-dione chloride
• 3-(1H-Indol-3-yl)-4-[2-(4-methylpiperazin-1-yl)quinazolin-4-yl]pyrrole-2,5-dione;hydrochloride

• Inchi： 1S/C25H22N6O2.ClH/c1-30-10-12-31(13-11-30)25-27-19-9-5-3-7-16(19)22(28-25)21-20(23(32)29-24(21)33)17-14-26-18-8-4-2-6-15(17)18;/h2-9,14,26H,10-13H2,1H3,(H,29,32,33);1H
• InChI Key： ZDEDHGJNAAGSHW-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(=C(C(N1)=O)C1=CNC2C=CC=CC1=2)C1=C2C=CC=CC2=NC(=N1)N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 822
• Topological Polar Surface Area: 94.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-(1H-Indol-3-yl)-4-[2-(4-methylpiperazin-1-yl)quinazolin-4-yl]pyrrole-2,5-dione;hydrochloride

Compound CAS No. 1058706-32-3: 3-(1H-Indol-3-yl)-4-[2-(4-methylpiperazin-1-yl)quinazolin-4-yl]pyrrole-2,5-dione; Hydrochloride

The compound with CAS No. 1058706-32-3, named 3-(1H-indol-3-yl)-4-[2-(4-methylpiperazin-1-yl)quinazolin-4-yl]pyrrole-2,5-dione; hydrochloride, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which incorporates multiple bioactive moieties, including an indole ring, a quinazoline core, and a pyrrole-dione group. The presence of these functional groups suggests potential applications in drug development, particularly in the modulation of cellular signaling pathways and enzyme activities.

Recent studies have highlighted the importance of quinazoline derivatives in the development of kinase inhibitors, which are critical in the treatment of various diseases, including cancer. The quinazolin moiety in this compound is known to exhibit potent inhibitory effects on tyrosine kinases, making it a valuable component in anti-cancer therapies. Additionally, the indole group is well-documented for its ability to interact with various biological targets, further enhancing the compound's potential as a multi-target drug.

The pyrrole-dione group in this molecule adds another layer of complexity and functionality. Pyrrole-dione derivatives are often associated with antioxidant properties and have been explored for their potential in neuroprotective applications. The combination of these three distinct functional groups creates a molecule with diverse bioactivity profiles, making it a promising candidate for further research and development.

From a synthetic standpoint, the construction of this compound involves advanced organic chemistry techniques. The synthesis typically begins with the preparation of the quinazoline core, followed by the incorporation of the indole and pyrrole-dione groups through carefully designed coupling reactions. The use of methylpiperazine as a substituent on the quinazoline ring introduces additional flexibility and improves the molecule's pharmacokinetic properties, such as solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets. Molecular docking studies have revealed that this compound exhibits strong binding interactions with several key enzymes involved in cellular proliferation and apoptosis. These findings underscore its potential as a lead compound for drug discovery efforts targeting complex diseases such as cancer and neurodegenerative disorders.

In terms of therapeutic applications, this compound has shown particular promise in preclinical studies focused on oncology. Its ability to inhibit key oncogenic pathways makes it a candidate for targeted therapies aimed at reducing tumor growth and metastasis. Furthermore, its hydrochloride salt form ensures stability and ease of administration, which are critical factors for successful drug delivery.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound to enhance its efficacy while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, CAS No. 1058706-32-3 represents a cutting-edge advancement in medicinal chemistry, combining multiple bioactive moieties into a single molecule with diverse therapeutic potentials. As research continues to unravel its full spectrum of activities and applications, this compound stands at the forefront of innovative drug discovery efforts.